Cas no 1040633-52-0 (ethyl 3-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate)

• Product Name: ethyl 3-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate
• CAS No: 1040633-52-0
• MF: C₂₄H₂₁N₃O₄S₂
• MW: 479.571243047714
• CID: 5382806
• Update Time: 2025-05-24

ethyl 3-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

• IYPTXDGDENTLKI-UHFFFAOYSA-N
• ethyl 3-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate

• Inchi： 1S/C24H21N3O4S2/c1-3-31-23(30)16-10-7-11-17(12-16)25-19(28)14-33-24-26-20-18(15-8-5-4-6-9-15)13-32-21(20)22(29)27(24)2/h4-13H,3,14H2,1-2H3,(H,25,28)
• InChI Key： IYPTXDGDENTLKI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(NC(CSC2N(C)C(=O)C3SC=C(C4=CC=CC=C4)C=3N=2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 3-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate

Research Brief on Ethyl 3-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate (CAS: 1040633-52-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate (CAS: 1040633-52-0) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound belongs to the thieno[3,2-d]pyrimidine class, which is known for its diverse biological activities, including kinase inhibition, anti-inflammatory, and anticancer properties. The unique structural features of this molecule, particularly the thienopyrimidine core and the ethyl benzoate moiety, make it a promising candidate for drug development and mechanistic studies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. One key area of investigation has been its role as a kinase inhibitor, with particular emphasis on its selectivity and potency against specific kinase targets. Preliminary data suggest that the compound exhibits moderate to high inhibitory activity against certain tyrosine kinases, which are often implicated in cancer progression and inflammatory diseases. The presence of the sulfanylacetamido linker in the structure is believed to contribute to its binding affinity and specificity towards these targets.

In addition to its kinase inhibitory properties, ethyl 3-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate has also been explored for its potential as a modulator of cellular signaling pathways. Recent in vitro studies have demonstrated that this compound can influence the activity of key signaling molecules involved in cell proliferation and apoptosis. These findings have sparked interest in its potential application as a therapeutic agent for diseases characterized by dysregulated cell signaling, such as cancer and autoimmune disorders.

The synthesis and optimization of this compound have also been a focus of recent research. Several synthetic routes have been reported, with varying yields and purity levels. The most efficient methods involve multi-step reactions starting from commercially available precursors, with careful control of reaction conditions to ensure the formation of the desired thienopyrimidine core. Structural modifications, such as variations in the phenyl and ethyl benzoate groups, have been explored to enhance the compound's pharmacological properties and reduce potential toxicity.

Pharmacokinetic studies of ethyl 3-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate are still in the early stages, but initial data suggest reasonable bioavailability and metabolic stability. The compound has shown promising results in preclinical models, particularly in xenograft studies for certain cancer types. However, further optimization may be required to improve its drug-like properties and reduce off-target effects.

In conclusion, ethyl 3-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate represents a promising scaffold for further drug development in oncology and inflammatory diseases. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in the areas of target identification, mechanism of action, and structure-activity relationship studies. Future research directions may include the development of derivatives with improved selectivity and pharmacokinetic profiles, as well as more comprehensive in vivo efficacy and safety evaluations.